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Compound of Interest

Compound Name: Cyprodinil-13C6

Cat. No.: B15602650

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Cyprodinil-13C6, a stable isotope-labeled internal
standard essential for the accurate quantification of the fungicide Cyprodinil. This document
covers supplier information, key technical data, detailed analytical protocols, and the fungicidal
mechanism of action of its unlabeled counterpart.

Supplier and Purchasing Information

Cyprodinil-13C6 is available from several reputable suppliers of reference standards. It is
primarily used in analytical laboratories for residue analysis in food and environmental samples.
[1] Below is a summary of key suppliers and their product offerings.
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Technical and Physical Data

Cyprodinil-13C6 is the 13C labeled version of Cyprodinil, a broad-spectrum anilinopyrimidine

fungicide. The isotopic label makes it an ideal internal standard for mass spectrometry-based

analytical methods, as it co-elutes with the unlabeled analyte but is distinguishable by its higher

mass.
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Property Value Source

(4-Cyclopropyl-6-methyl-

Chemical Name pyrimidin-2-yl)phenyl-13C6- WITEGA
amine

CAS Number 1773496-63-1 LGC Standards

Unlabeled CAS Number 121552-61-2 LGC Standards

Molecular Formula 13C6CsH15Ns LGC Standards

Molecular Weight 231.24 g/mol LGC Standards

Appearance Neat Solid LGC Standards

Experimental Protocols: Residue Analysis of
Cyprodinil

The primary application of Cyprodinil-13C6 is as an internal standard in the quantitative
analysis of Cyprodinil residues in various matrices, such as fruits, vegetables, and soil. The
following is a generalized experimental protocol based on common methodologies like
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) followed by liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation (QUEChERS Method)

The QUEChERS method is a widely adopted sample preparation technique for pesticide
residue analysis.

» Homogenization: A representative sample of the matrix (e.g., 10-15 g of fruit or soil) is
homogenized.

o Extraction:
o The homogenized sample is weighed into a 50 mL centrifuge tube.

o An appropriate volume of a standard solution of Cyprodinil-13C6 is added as an internal
standard.
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o Acetonitrile is added as the extraction solvent.

o Extraction salts (commonly magnesium sulfate and sodium chloride) are added to induce
phase separation.

o The tube is shaken vigorously for 1 minute.

o Centrifugation: The sample is centrifuged to separate the acetonitrile layer from the solid and
agueous phases.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
o An aliquot of the acetonitrile supernatant is transferred to a d-SPE tube.

o The d-SPE tube contains a sorbent material (e.g., primary secondary amine - PSA) to
remove interfering matrix components and magnesium sulfate to remove excess water.

o The tube is shaken and then centrifuged.

o Final Solution: The resulting supernatant is filtered and is ready for LC-MS/MS analysis.

LC-MS/MS Analysis

o Chromatographic Separation:
o Column: A C18 reverse-phase column is typically used.

o Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a
modifier like formic acid or ammonium formate, is common.

o Injection Volume: Typically 5-10 pL.
e Mass Spectrometric Detection:
o lonization: Electrospray ionization (ESI) in positive ion mode is generally used.

o Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity
and sensitivity.
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o MRM Transitions: Specific precursor-to-product ion transitions for both Cyprodinil and
Cyprodinil-13C6 are monitored. The transition for Cyprodinil-13C6 will have a higher m/z
for the precursor ion due to the six 13C atoms.

o Quantification: The concentration of Cyprodinil in the sample is determined by comparing the
peak area ratio of the analyte to the internal standard (Cyprodinil-13C6) against a
calibration curve.
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Caption: Workflow for Cyprodinil residue analysis.
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Mechanism of Action of Cyprodinil

Cyprodinil is a systemic fungicide that acts by inhibiting the biosynthesis of the essential amino
acid methionine in pathogenic fungi. This disruption of protein synthesis ultimately leads to the
cessation of fungal growth and reproduction. While the overall pathway is the target, the
precise enzyme that Cyprodinil inhibits is a subject of ongoing research. It is known to be
effective against a range of fungal diseases, including gray mold (Botrytis cinerea) and various
scab species.

The fungicidal activity of Cyprodinil can be reversed by the addition of methionine or
homocysteine to the growth medium, which confirms its mode of action on the methionine
biosynthesis pathway.
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Caption: Inhibition of Methionine Biosynthesis by Cyprodinil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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